Cas no 17881-82-2 ((aminomethyl)dimethylphenylsilane)

• Product Name: (aminomethyl)dimethylphenylsilane
• CAS No: 17881-82-2
• MF: C₉H₁₅NSi
• MW: 165.307603120804
• CID: 3817440
• PubChem ID: 417544
• Update Time: 2025-11-02

(aminomethyl)dimethylphenylsilane Chemical and Physical Properties

Names and Identifiers

• Methanamine, 1-(dimethylphenylsilyl)-
• (aminomethyl)dimethylphenylsilane
• CHEMBL77607
• [dimethyl(phenyl)silyl]methanamine
• SCHEMBL2007179
• EN300-137525
• SAA88182
• NoName_3725
• 17881-82-2
• benzene, Si-aminomethyldimethylsilyl-
• DTXSID00903128
• aminomethyldimethylphenylsilane

• Inchi： 1S/C9H15NSi/c1-11(2,8-10)9-6-4-3-5-7-9/h3-7H,8,10H2,1-2H3
• InChI Key： JWBRRESFNYKOLZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 165.097376017g/mol
• Monoisotopic Mass: 165.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes

Additional information on (aminomethyl)dimethylphenylsilane

Exploring (Aminomethyl)dimethylphenylsilane (CAS 17881-82-2): Properties, Applications, and Market Insights

(Aminomethyl)dimethylphenylsilane (CAS 17881-82-2) is a versatile organosilicon compound that has garnered significant attention in both academic research and industrial applications. This compound, characterized by its unique silicon-nitrogen bond, plays a pivotal role in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring a dimethylphenylsilane backbone with an aminomethyl functional group, imparts remarkable reactivity and stability, making it a valuable building block in organic synthesis.

The chemical properties of (aminomethyl)dimethylphenylsilane are influenced by the presence of both silicon and nitrogen atoms. The Si-N bond in this compound exhibits partial polarity, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensation reactions, and cross-coupling processes. Researchers have leveraged these properties to develop novel silicon-based polymers, catalysts, and surface modifiers, which are increasingly sought after in industries such as electronics, coatings, and adhesives.

One of the most prominent applications of (aminomethyl)dimethylphenylsilane is in the field of material science. Its ability to act as a silane coupling agent enhances the adhesion between organic and inorganic materials, making it indispensable in the production of composite materials and nanocomposites. For instance, it is widely used to modify the surface of glass fibers and silica nanoparticles, improving their compatibility with polymer matrices. This has led to advancements in lightweight, high-strength materials used in automotive and aerospace industries.

In the pharmaceutical sector, (aminomethyl)dimethylphenylsilane serves as a key intermediate in the synthesis of bioactive molecules and drug candidates. Its aminomethyl group can be readily functionalized, allowing chemists to introduce nitrogen-containing moieties into complex molecular frameworks. Recent studies have explored its potential in designing silicon-based therapeutics, which are gaining traction due to their enhanced metabolic stability and bioavailability compared to traditional carbon-based drugs.

The market demand for (aminomethyl)dimethylphenylsilane has seen steady growth, driven by its expanding applications in green chemistry and sustainable technologies. As industries shift toward environmentally friendly processes, this compound is being utilized in the development of low-VOC coatings and water-based adhesives. Additionally, its role in energy storage systems, such as lithium-ion batteries, has sparked interest among researchers aiming to improve battery performance and longevity.

From an SEO perspective, users frequently search for terms like "(aminomethyl)dimethylphenylsilane uses", "CAS 17881-82-2 properties", and "silane coupling agents in material science". These queries reflect the growing curiosity about the compound's versatility and industrial relevance. By addressing these topics, this article aims to provide a comprehensive resource for chemists, engineers, and procurement specialists seeking detailed information about (aminomethyl)dimethylphenylsilane.

In conclusion, (aminomethyl)dimethylphenylsilane (CAS 17881-82-2) stands out as a multifaceted compound with broad utility across multiple sectors. Its unique chemical structure, combined with its reactivity and stability, positions it as a critical component in modern chemistry and material science. As research continues to uncover new applications, the significance of this organosilicon compound is expected to grow, further solidifying its place in the chemical industry.